Cas no 77893-71-1 (3,5-Dibromothiophene-2-sulfonamide)

• Product Name: 3,5-Dibromothiophene-2-sulfonamide
• CAS No: 77893-71-1
• MF: C₄H₃Br₂NO₂S₂
• MW: 321.010116815567
• CID: 6047469
• PubChem ID: 2740055
• Update Time: 2025-05-19

3,5-Dibromothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-6883149
• 3,5-dibromothiophene-2-sulfonamide
• 77893-71-1
• 3,5-Dibromothiophene-2-sulfonamide

• Inchi： 1S/C4H3Br2NO2S2/c5-2-1-3(6)10-4(2)11(7,8)9/h1H,(H2,7,8,9)
• InChI Key： OPOWYTIWJCWPSW-UHFFFAOYSA-N
• SMILES： BrC1C=C(SC=1S(N)(=O)=O)Br

Computed Properties

• Exact Mass: 320.79515g/mol
• Monoisotopic Mass: 318.79720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 3,5-Dibromothiophene-2-sulfonamide

Professional Introduction to 3,5-Dibromothiophene-2-sulfonamide (CAS No. 77893-71-1)

3,5-Dibromothiophene-2-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This compound, identified by the CAS number 77893-71-1, belongs to the thiophene derivatives family, which are widely recognized for their diverse applications in medicinal chemistry and material engineering. The presence of both bromine and sulfur atoms in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 3,5-Dibromothiophene-2-sulfonamide is C₆H₄Br₂NO₂S, reflecting its composition of carbon, hydrogen, bromine, nitrogen, oxygen, and sulfur atoms. The sulfonamide functional group (-SO₂NH₂) attached to the thiophene ring enhances its solubility in polar solvents and contributes to its biological activity. This compound has been extensively studied for its potential applications in drug development, particularly as a precursor in the synthesis of bioactive molecules.

In recent years, researchers have been exploring the pharmacological properties of thiophene derivatives, including 3,5-Dibromothiophene-2-sulfonamide. Studies have indicated that this compound exhibits promising antimicrobial and anti-inflammatory effects. The bromine atoms in its structure facilitate various chemical modifications, allowing for the development of novel derivatives with enhanced therapeutic profiles. For instance, modifications at the 2-position of the thiophene ring can lead to compounds with improved binding affinity to biological targets.

The synthesis of 3,5-Dibromothiophene-2-sulfonamide typically involves multi-step organic reactions starting from commercially available thiophene precursors. The introduction of bromine atoms at the 3 and 5 positions is achieved through electrophilic aromatic substitution reactions, while the sulfonamide group is incorporated via nucleophilic substitution or condensation reactions. These synthetic pathways highlight the compound's versatility as a building block in medicinal chemistry.

One of the most intriguing aspects of 3,5-Dibromothiophene-2-sulfonamide is its potential role in materials science. The conjugated system of the thiophene ring combined with electron-withdrawing groups like sulfonamides makes it an excellent candidate for organic electronic applications. Researchers have investigated its use in organic semiconductors and light-emitting diodes (OLEDs), where such compounds can contribute to improved charge transport properties and luminescence efficiency.

The pharmaceutical industry has also shown interest in exploring 3,5-Dibromothiophene-2-sulfonamide as a scaffold for drug discovery. Its structural features allow for interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preclinical studies have demonstrated that derivatives of this compound can modulate these pathways effectively, suggesting their potential as lead compounds for new therapies.

In conclusion, 3,5-Dibromothiophene-2-sulfonamide (CAS No. 77893-71-1) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural characteristics enable diverse applications, from drug development to advanced materials. As research continues to uncover new synthetic methodologies and biological activities, this compound is poised to play an increasingly important role in scientific innovation.